Cas no 1368175-90-9 (4-Bromo-1,2-dimethylpyrrole)

• Product Name: 4-Bromo-1,2-dimethylpyrrole
• CAS No: 1368175-90-9
• MF: C₆H₈BrN
• MW: 174.0384
• CID: 4741175
• Update Time: 2020-09-10

4-Bromo-1,2-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2-dimethyl-1H-pyrrole
• 4-Bromo-1,2-dimethylpyrrole

• Inchi： 1S/C6H8BrN/c1-5-3-6(7)4-8(5)2/h3-4H,1-2H3
• InChI Key： LEZMSJGXOJVRJC-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])([H])[H])N(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 172.98401g/mol
• Monoisotopic Mass: 172.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• Molecular Weight: 174.04g/mol
• XLogP3: 1.8